Cas no 125814-23-5 (3-Oxazolidinecarboxylicacid, 4-methyl-2,5-dioxo-, phenylmethyl ester, (4S)-)

• Product Name: 3-Oxazolidinecarboxylicacid, 4-methyl-2,5-dioxo-, phenylmethyl ester, (4S)-
• CAS No: 125814-23-5
• Molecular Formula: C₁₂H₁₁NO₅
• Molecular Weight: 249.21900
• MDL: MFCD00274008
• CID: 136079
• PubChem ID: 11118442

3-Oxazolidinecarboxylicacid, 4-methyl-2,5-dioxo-, phenylmethyl ester, (4S)- Properties

Names and Identifiers

• 3-Oxazolidinecarboxylicacid, 4-methyl-2,5-dioxo-, phenylmethyl ester, (4S)-
• (S)-benzyl 4-methyl-2,5-dioxooxazolidine-3-carboxylate
• Z-Ala-NCA
• Z-L-Alanine N-carboxyanhydride
• CBZ-L-ALANINE N-CARBOXYANHYDRIDE
• Z-ALANINE NCA
• Z-L-AlanineN-carboxyanhydride Z-L-AlanineN-carboxyanhydrid
• (S)-3-Benzyloxycarbonyl-4-methyl-2,5-oxazolidinedione
• Benzyl (S)-4-methyl-2,5-dioxo-1,3-oxazolidine-3-carboxylate
• Benzyl (4S)-4-methyl-2,5-dioxo-1,3-oxazolidine-3-carboxylate
• AKOS015911651
• MFCD00274008
• Phenylmethyl (4S)-4-methyl-2,5-dioxo-3-oxazolidinecarboxylate
• DTXSID401182138
• FD21019
• SCHEMBL1642184
• CS-0212816
• 125814-23-5
• benzyl(4s)-4-methyl-2,5-dioxo-1,3-oxazolidine-3-carboxylate
• (S)-Benzyl4-methyl-2,5-dioxooxazolidine-3-carboxylate
• PSOXFYKJSWSUAG-QMMMGPOBSA-N
• AS-48936

• MDL： MFCD00274008
• InChIKey： PSOXFYKJSWSUAG-QMMMGPOBSA-N
• Inchi： InChI=1S/C12H11NO5/c1-8-10(14)18-12(16)13(8)11(15)17-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3/t8-/m0/s1
• SMILES： C[C@H]1C(=O)OC(=O)N1C(=O)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 249.06400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 249.06372245g/mol
• Heavy Atom Count: 18
• Complexity: 362
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• LogP: 1.62840
• PSA: 72.91000
• Boiling Point: 346.6±35.0 °C at 760 mmHg
• Melting Point: 101-104 ºC
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 163.4±25.9 °C
• Solubility: Very slightly soluble (0.87 g/l) (25 º C),
• Density: 1.368±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls